4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol

• IUPAC Name: 4-[[methyl(1-pyridin-2-ylethyl)amino]methyl]phenol
• InChI: InChI=1S/C15H18N2O/c1-12(15-5-3-4-10-16-15)17(2)11-13-6-8-14(18)9-7-13/h3-10,12,18H,11H2,1-2H3
• InChI Key: SRUYJBOJYFGVJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)N(C)CC2=CC=C(C=C2)O
• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol

Description

4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol, also known as MPMP, is a chemical compound that has been extensively studied for its potential therapeutic applications in various medical fields. MPMP is a phenolic compound that belongs to the class of beta-adrenergic receptor agonists. It has been shown to have a wide range of biochemical and physiological effects that make it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol involves its binding to beta-adrenergic receptors, which are located on the surface of cells in various tissues throughout the body. This binding leads to the activation of a signaling pathway that results in the relaxation of smooth muscle, increased heart rate, and increased cardiac output.
Biochemical and physiological effects:
4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol has a wide range of biochemical and physiological effects, including the relaxation of smooth muscle, increased heart rate, and increased cardiac output. Additionally, 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and asthma.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol in lab experiments is that it has been extensively studied and has a well-understood mechanism of action. Additionally, 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol in lab experiments is that it has not yet been approved for clinical use, meaning that its potential therapeutic applications are still being investigated.

Future Directions

There are several potential future directions for research on 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol. One area of interest is its potential use as a treatment for heart failure, as it has been shown to have a positive effect on heart function. Additionally, further research is needed to better understand the anti-inflammatory properties of 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol and its potential use as a treatment for inflammatory diseases such as rheumatoid arthritis and asthma. Finally, research is needed to determine the safety and efficacy of 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol in clinical trials, which will be necessary before it can be approved for clinical use.

Synthesis Methods

The synthesis of 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol involves several steps, including the reaction of 2-chloromethylpyridine with 4-hydroxybenzaldehyde, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have a positive effect on heart function, making it a potential treatment for heart failure. Additionally, 4-[[Methyl(1-pyridin-2-ylethyl)amino]methyl]phenol has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and asthma.